2-[(4-amino-6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide

• IUPAC Name: 2-[(4-amino-6-benzyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C18H15Cl2N5O2S/c19-13-7-6-12(9-14(13)20)22-16(26)10-28-18-24-23-15(17(27)25(18)21)8-11-4-2-1-3-5-11/h1-7,9H,8,10,21H2,(H,22,26)
• InChI Key: USBABAKTNOIGEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(N(C2=O)N)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl2N5O2S
• Molecular Weight: 436.3 g/mol

Description

2-[(4-amino-6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C18H15Cl2N5O2S and its molecular weight is 436.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Antimicrobial Compounds Synthesis : Research on creating new chemical compounds with potential antimicrobial properties is ongoing. For example, Patel and Shaikh (2011) synthesized 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and evaluated their antimicrobial activities, demonstrating the continuous effort in developing new antimicrobial agents (Patel & Shaikh, 2011).

• Fused 1,2,4-Triazines as Antimicrobial and Antitumor Agents : El-Moneim et al. (2015) explored the synthesis of fused 1,2,4-triazine derivatives for their antimicrobial and antitumor activities, illustrating the versatility of triazine compounds in therapeutic research (El-Moneim et al., 2015).

Antioxidant and Antitumor Activities

• Evaluation of Antioxidant and Antitumor Activities : A study by El-Moneim et al. (2011) on prepared nitrogen heterocycles highlighted their investigation into the antioxidant and antitumor properties of these compounds, showcasing their potential in medical applications (El-Moneim et al., 2011).

Structural and Vibrational Analysis

• Vibrational Spectroscopic Signatures : Research by Jenepha Mary et al. (2022) involved characterizing antiviral active molecules through vibrational spectroscopy, demonstrating the importance of detailed molecular analysis in drug development (Jenepha Mary et al., 2022).

Synthetic Routes and Pharmacological Evaluation

• New Routes to Heterocycles : Samii et al. (1987) explored sulphenylation of unsaturated amides, showcasing methods for creating heterocycles, which are crucial in developing pharmaceuticals (Samii et al., 1987).

• Cytotoxic Activity of Sulfonamide Derivatives : Ghorab et al. (2015) investigated the cytotoxic activities of novel sulfonamide derivatives, illustrating the potential for these compounds in cancer treatment (Ghorab et al., 2015).